Cas no 91476-68-5 (ethyl 5-bromo-4-hydroxythiophene-3-carboxylate)

• Product Name: ethyl 5-bromo-4-hydroxythiophene-3-carboxylate
• CAS No: 91476-68-5
• MF: C₇H₇BrO₃S
• MW: 251.097680330276
• CID: 4310935
• Update Time: 2025-05-25

ethyl 5-bromo-4-hydroxythiophene-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• 3-Thiophenecarboxylic acid, 5-bromo-4-hydroxy-, ethyl ester
• ethyl 5-bromo-4-hydroxythiophene-3-carboxylate

• Inchi： 1S/C7H7BrO3S/c1-2-11-7(10)4-3-12-6(8)5(4)9/h3,9H,2H2,1H3
• InChI Key： SWTFJDIWNIELLL-UHFFFAOYSA-N
• SMILES： C1SC(Br)=C(O)C=1C(OCC)=O

Additional information on ethyl 5-bromo-4-hydroxythiophene-3-carboxylate

Comprehensive Overview of Ethyl 5-Bromo-4-hydroxythiophene-3-carboxylate (CAS No. 91476-68-5)

Ethyl 5-bromo-4-hydroxythiophene-3-carboxylate (CAS No. 91476-68-5) is a versatile heterocyclic compound with significant applications in pharmaceutical and agrochemical research. This thiophene derivative is characterized by its unique molecular structure, featuring a bromine substituent and a hydroxyl group, which enhance its reactivity and utility in organic synthesis. Researchers frequently explore its role as a building block for more complex molecules, particularly in the development of bioactive compounds and functional materials.

The compound's CAS number 91476-68-5 is a critical identifier for chemists and regulatory bodies, ensuring precise tracking in global databases. Its ethyl ester group contributes to improved solubility in organic solvents, making it a preferred intermediate in multistep synthesis. Recent trends highlight its relevance in green chemistry applications, where scientists seek sustainable alternatives to traditional reagents. Questions like "How to synthesize ethyl 5-bromo-4-hydroxythiophene-3-carboxylate?" or "What are the spectroscopic properties of CAS 91476-68-5?" frequently appear in academic forums, reflecting growing interest in its characterization.

From a synthetic perspective, ethyl 5-bromo-4-hydroxythiophene-3-carboxylate serves as a precursor for thiophene-based pharmaceuticals, including potential candidates for antimicrobial and anti-inflammatory agents. Its bromine atom offers a strategic site for cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which are pivotal in modern drug discovery. Industry professionals often search for "suppliers of CAS 91476-68-5" or "safety data sheets for thiophene carboxylates," underscoring its commercial and operational importance.

Analytical techniques like NMR spectroscopy and HPLC are routinely employed to verify the purity of CAS 91476-68-5, especially when used in sensitive applications. The compound's melting point and stability under various conditions are also key parameters documented in technical literature. With the rise of AI-assisted molecular design, queries such as "Can machine learning predict derivatives of ethyl 5-bromo-4-hydroxythiophene-3-carboxylate?" demonstrate how cutting-edge technology intersects with traditional chemical research.

Environmental considerations are increasingly shaping discussions around heterocyclic compounds. Studies on the biodegradability of thiophene derivatives like CAS 91476-68-5 are gaining traction, aligning with global sustainability goals. Additionally, its potential role in organic electronics—such as conductive polymers—has sparked interest among material scientists, as evidenced by searches for "thiophene carboxylates in OLED materials."

In summary, ethyl 5-bromo-4-hydroxythiophene-3-carboxylate (CAS No. 91476-68-5) exemplifies the intersection of structural versatility and practical applicability in contemporary chemistry. Its relevance spans drug development, material science, and environmental chemistry, making it a compound of enduring scientific and industrial value.